molecular formula AsSe B079608 Selanylidenearsenic CAS No. 12626-31-2

Selanylidenearsenic

Cat. No.: B079608
CAS No.: 12626-31-2
M. Wt: 153.89 g/mol
InChI Key: UEQXZDBVFNJKDD-UHFFFAOYSA-N
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Description

Selanylidenearsenic refers to a class of organoarsenic compounds characterized by a selanylidene (–Se=) group bonded to an arsenic atom.

Properties

CAS No.

12626-31-2

Molecular Formula

AsSe

Molecular Weight

153.89 g/mol

IUPAC Name

selanylidenearsenic

InChI

InChI=1S/AsSe/c1-2

InChI Key

UEQXZDBVFNJKDD-UHFFFAOYSA-N

SMILES

[As]=[Se]

Canonical SMILES

[As]=[Se]

Origin of Product

United States

Comparison with Similar Compounds

Table 2: Structural Comparison

Compound Heteroatoms Aromatic System Thermal Stability (°C)
This compound Se, As Non-aromatic <100 (decomposes)
Thiadiazine-Sydnone S, N, O Aromatic >200

Research Findings and Gaps

  • Reactivity Trends : Electron-withdrawing aryl groups enhance yields in this compound reactions (e.g., 188j-ac at 92%), while electron-donating groups reduce efficiency (~60%) .
  • Limitations: this compound derivatives fail to react with aryl chlorides, contrasting with broader substrate tolerance in selenonium ylide chemistry.
  • Knowledge Gaps: No data exist on this compound’s catalytic cycle or arsenic’s role in electronic modulation. Further studies are needed to explore its ligand properties and arsenic-selenium synergy.

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